N-(2-thienylcarbonylamino)ethanamide

• Molecular Formula: C7H8N2O2S
• Molecular Weight: 184.22 g/mol
• IUPAC Name: N'-acetylthiophene-2-carbohydrazide
• InChI: InChI=1S/C7H8N2O2S/c1-5(10)8-9-7(11)6-3-2-4-12-6/h2-4H,1H3,(H,8,10)(H,9,11)
• InChI Key: ZIQDCDSGOMDRFJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NNC(=O)C1=CC=CS1

Description

N-(2-thienylcarbonylamino)ethanamide is a useful research compound. Its molecular formula is C7H8N2O2S and its molecular weight is 184.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of acetic hydrazide (2.63 g) and NaHCO3 (3.44 g) in a solution of dioxane (40 ml) and H2O (4 ml) was added dropwise 2-thiophenecarbonyl chloride (4.00 g) with ice-cooling. After stirring for 2 hours at ambient temperature, the mixture was diluted with AcOEt and filtered. After concentration of the filtrate, the obtained residue was crystallized from a mixture of AcOEt and hexane to give 5.38 g of N-(2-thienylcarbonylamino)ethanamide.